![molecular formula C7H14ClNO2S B6199863 3-amino-1-[(methylsulfanyl)methyl]cyclobutane-1-carboxylic acid hydrochloride, Mixture of diastereomers CAS No. 2680539-13-1](/img/new.no-structure.jpg)
3-amino-1-[(methylsulfanyl)methyl]cyclobutane-1-carboxylic acid hydrochloride, Mixture of diastereomers
Overview
Description
3-Amino-1-[(methylsulfanyl)methyl]cyclobutane-1-carboxylic acid hydrochloride, mixture of diastereomers, is a chemical compound with potential applications in various fields of science and industry. This compound consists of a cyclobutane ring with an amino group, a carboxylic acid group, and a methylsulfanyl group attached to the first carbon atom.
Preparation Methods
Synthetic Routes and Reaction Conditions: The compound can be synthesized through several synthetic routes, including the following:
Starting from Cyclobutane Derivatives: Cyclobutane derivatives can be functionalized with appropriate reagents to introduce the amino, carboxylic acid, and methylsulfanyl groups.
Using Amino Acids as Precursors: Amino acids can be modified to introduce the necessary functional groups.
Chemical Reactions: Various chemical reactions, such as nucleophilic substitution, can be employed to introduce the desired groups.
Industrial Production Methods: In an industrial setting, the compound can be produced using large-scale chemical reactors and optimized reaction conditions to ensure high yield and purity. The process may involve the use of catalysts and specific solvents to facilitate the reactions.
Chemical Reactions Analysis
Types of Reactions: The compound can undergo various types of chemical reactions, including:
Oxidation: Oxidation reactions can be used to introduce additional functional groups or modify existing ones.
Reduction: Reduction reactions can be employed to reduce specific functional groups.
Substitution: Substitution reactions can be used to replace one functional group with another.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.
Reduction: Common reducing agents include lithium aluminum hydride, sodium borohydride, and hydrogen gas.
Substitution: Common reagents include halides, alkyl halides, and nucleophiles.
Major Products Formed: The major products formed from these reactions can include various derivatives of the original compound, depending on the specific reagents and conditions used.
Scientific Research Applications
Chemistry: It can be used as a building block for the synthesis of more complex molecules.
Biology: It may have biological activity and can be used in the study of biological processes.
Medicine: It could be explored for its potential therapeutic properties.
Industry: It may have applications in the development of new materials or chemical processes.
Mechanism of Action
The mechanism by which the compound exerts its effects depends on its specific applications. For example, in biological systems, it may interact with specific molecular targets and pathways to produce its effects. The exact mechanism would need to be determined through experimental studies.
Comparison with Similar Compounds
3-Amino-1-(methylsulfanyl)cyclobutane-1-carboxylic acid
3-Amino-1-(ethylsulfanyl)cyclobutane-1-carboxylic acid
3-Amino-1-(propylsulfanyl)cyclobutane-1-carboxylic acid
Uniqueness: 3-Amino-1-[(methylsulfanyl)methyl]cyclobutane-1-carboxylic acid hydrochloride, mixture of diastereomers, is unique due to its specific combination of functional groups and its potential applications in various fields. Its diastereomeric mixture adds complexity to its behavior and properties, making it distinct from similar compounds.
Properties
CAS No. |
2680539-13-1 |
|---|---|
Molecular Formula |
C7H14ClNO2S |
Molecular Weight |
211.7 |
Purity |
95 |
Origin of Product |
United States |
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